Cas no 51100-70-0 (Heptanoic acid, 7-iodo-, ethyl ester)

• Product Name: Heptanoic acid, 7-iodo-, ethyl ester
• CAS No: 51100-70-0
• MF: C₉H₁₇IO₂
• MW: 284.134555578232
• CID: 363248
• PubChem ID: 10660673
• Update Time: 2025-04-19

Heptanoic acid, 7-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-iodo-, ethyl ester
• ethyl 7-iodoheptanoate
• SCHEMBL1367338
• A1-05740
• 51100-70-0
• ethyl-7-iodoheptanoate
• DTXSID30443204
• VMIBXGDYRRTQMO-UHFFFAOYSA-N
• starbld0048966

• Inchi： 1S/C9H17IO2/c1-2-12-9(11)7-5-3-4-6-8-10/h2-8H2,1H3
• InChI Key： VMIBXGDYRRTQMO-UHFFFAOYSA-N
• SMILES： ICCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 284.02691
• Monoisotopic Mass: 284.02733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters